Cas no 170954-08-2 (Benzoic acid, 2-(2-quinolinyl)-)

• Product Name: Benzoic acid, 2-(2-quinolinyl)-
• CAS No: 170954-08-2
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 1358525
• Update Time: 2024-08-17

Benzoic acid, 2-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-quinolinyl)-
• 2-[2]quinolyl-benzoic acid

• Inchi： 1S/C16H11NO2/c18-16(19)13-7-3-2-6-12(13)15-10-9-11-5-1-4-8-14(11)17-15/h1-10H,(H,18,19)
• InChI Key： PXFNQBJJGDVHER-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1C=CC2C(N=1)=CC=CC=2

Computed Properties

• Exact Mass: 249.07903

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 439.6±25.0 °C(Predicted)
• PSA: 50.19
• pka: 2.81±0.36(Predicted)